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Introduction

MIL-125(Ti) is a titanium-based metal-organic framework (MOF) with a well-defined crystalline
structure and high porosity. These characteristics make it a promising material for various
applications, including gas storage, catalysis, and drug delivery. Powder X-ray Diffraction
(PXRD) is a fundamental and powerful technique for the structural characterization of MIL-
125(Ti). It is used to confirm the successful synthesis of the desired crystalline phase, assess
its purity, and determine its lattice parameters. This application note provides a detailed
protocol for the characterization of MIL-125(Ti) using PXRD.

Data Presentation

The crystalline structure of MIL-125(Ti) is characterized by a specific set of diffraction peaks in
its PXRD pattern. The experimental pattern should be in good agreement with the simulated
pattern derived from its known crystal structure. The main diffraction peaks for MIL-125(Ti) are
summarized in the table below. The d-spacing has been calculated using Bragg's Law (nA = 2d
sin®) for Cu Ka radiation (A = 1.5406 A).
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Miller Indices (hkl)

20 (°)[1] d-spacing (A) 2] Relative Intensity
6.8 12.99 (0112) Strong
9.8 9.02 (002) Medium
11.7 7.56 (121) Medium
15.0 5.90 - Weak
154 5.75 - Weak
16.6 5.34 - Weak
18.1 4.90 - Weak
19.0 4.67 - Weak
19.6 4.53 - Weak
22.6 3.93 - Weak
23.5 3.78 - Weak
24.3 3.66 - Weak
29.7 3.01 - Weak

Note: Relative intensities are qualitative and may vary depending on the sample preparation
and instrument parameters.

Experimental Protocols
Synthesis of MIL-125(Ti)

A typical solvothermal synthesis method for MIL-125(Ti) is as follows[3][4]:

¢ In a suitable container, dissolve 1,4-benzenedicarboxylic acid (BDC) in a mixture of N,N-
dimethylformamide (DMF) and methanol.

¢ Under stirring, add titanium isopropoxide (Ti(O-iPr)4) to the solution.
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» Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.
e Heat the autoclave at 150°C for 72 hours[5].

 After cooling to room temperature, collect the white solid product by filtration or
centrifugation.

e Wash the product thoroughly with DMF and methanol to remove unreacted precursors.

e Dry the final product under vacuum.

Sample Preparation for PXRD

Proper sample preparation is crucial for obtaining high-quality PXRD data.

e Ensure the synthesized MIL-125(Ti) is a fine, homogeneous powder. If necessary, gently
grind the sample in an agate mortar and pestle.

e Mount the powdered sample onto a zero-background sample holder. Ensure the sample
surface is flat and level with the surface of the holder to avoid peak shifts.

Powder X-ray Diffraction (PXRD) Analysis

The following is a general protocol for PXRD data acquisition. Instrument-specific parameters
may need to be adjusted.

 Instrument: A standard powder X-ray diffractometer equipped with a Cu Ka radiation source
(A = 1.5406 A).

» Voltage and Current: Operate the X-ray tube at 40 kV and 40 mA.
e Scan Range (20): Collect data from 5° to 50° in 26.
o Step Size: Use a step size of 0.02°.

e Scan Speed/Time per Step: A scan speed of 1-2°/min or a counting time of 1-2 seconds per
step is generally sufficient.
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Data Analysis

o Phase Identification: Compare the experimental PXRD pattern with a simulated pattern from
the Crystallographic Information File (CIF) of MIL-125(Ti) or with reference patterns from the
literature. The main diffraction peaks should match in position and relative intensity[2][6].

o Purity Assessment: The absence of significant unassigned peaks indicates a pure sample.
The presence of additional peaks may suggest the existence of unreacted starting materials
or other crystalline phases.

» Crystallinity: Sharp and well-defined diffraction peaks are indicative of a highly crystalline
material. Broadened peaks may suggest small crystallite size or the presence of defects in
the crystal structure.

o Lattice Parameter Refinement: For a more detailed analysis, the unit cell parameters can be
refined using appropriate software. The crystal structure of MIL-125(Ti) is tetragonal with the
space group l4/mmm([7].

Mandatory Visualization

The following diagram illustrates the experimental workflow for the characterization of MIL-
125(Ti) using PXRD.

Caption: Experimental workflow for MIL-125(Ti) characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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